Cas no 99478-47-4 (1-(Phosphonomethyl)proline)

• Product Name: 1-(Phosphonomethyl)proline
• CAS No: 99478-47-4
• MF: C₆H₁₂NO₅P
• MW: 209.136942863464
• CID: 750211
• Update Time: 2023-08-03

1-(Phosphonomethyl)proline Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(phosphonomethyl)-
• 1-(phosphonomethyl)proline
• STK700658
• 1-(Phosphonomethyl)proline

• Inchi： 1S/C6H12NO5P/c8-6(9)5-2-1-3-7(5)4-13(10,11)12/h5H,1-4H2,(H,8,9)(H2,10,11,12)
• InChI Key： VKPXRUJVBJBKGE-UHFFFAOYSA-N
• SMILES： P(CN1CCCC1C(=O)O)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 98.1